![molecular formula C15H16O2 B3051892 Ethyl 3-(1-naphthyl)propanoate CAS No. 36818-50-5](/img/structure/B3051892.png)
Ethyl 3-(1-naphthyl)propanoate
Overview
Description
Ethyl 3-(1-naphthyl)propanoate is a chemical compound with the molecular formula C15H16O2 . It contains a total of 34 bonds, including 18 non-H bonds, 12 multiple bonds, 5 rotatable bonds, 1 double bond, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 aliphatic ester .
Molecular Structure Analysis
The molecule contains a total of 33 atoms, including 16 Hydrogen atoms, 15 Carbon atoms, and 2 Oxygen atoms . It also contains 34 bonds, including 18 non-H bonds, 12 multiple bonds, 5 rotatable bonds, 1 double bond, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 aliphatic ester .Physical And Chemical Properties Analysis
This compound is a complex molecule with several physical and chemical properties. It has a total of 34 bonds, including 18 non-H bonds, 12 multiple bonds, 5 rotatable bonds, 1 double bond, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 aliphatic ester .Scientific Research Applications
Antimicrobial Activities
Ethyl 3-(1-naphthyl)propanoate, as part of the 3-Aryl-1-(2-naphthyl)-prop-2-en-1-ones family, has been utilized in the synthesis of various compounds like pyridines, oxazines, and thiazoles. These synthesized compounds have shown notable antimicrobial activities, comparable to that of Ampicillin®, a standard reference drug. This suggests potential applications in developing new antimicrobial agents (Mohamed, Youssef, Amr, & Kotb, 2008).
Polymer Synthesis
This compound is involved in the synthesis of poly [3-(1-naphthylthiophene)], a polymer created through the coupling of 1-naphthyl Grignard reagent with 3-bromothiophene. This polymer exhibits specific electrochemical properties, such as a distinct oxidation wave, which could be explored for potential applications in material science, particularly in electrochemical devices (Dogbéavou et al., 1997).
Pharmaceutical Intermediate Synthesis
In the pharmaceutical industry, this compound derivatives have been used as intermediates in the synthesis of d-Naproxen, a nonsteroidal anti-inflammatory drug (NSAID). The synthesis involves multiple steps, including hydrolysis and dehydration processes, to produce the active pharmaceutical ingredient (Lu Xian, 2000).
Coenzyme NADH Model Studies
This compound has been used in studies exploring coenzyme NADH models. For instance, its derivatives participated in reactions that provided insights into the mechanisms of coenzyme NADH-dependent processes, which are crucial in understanding various biochemical pathways (Fang, Liu, Wang, & Ke, 2006).
Stereoisomer Separation
This compound and its derivatives have been applied in the separation of stereoisomeric mixtures, particularly in the case of nafronyl, a compound with two stereogenic centers. Efficient methods for the resolution of such mixtures are vital for the production of pharmaceuticals with specific desired effects (Kiwala et al., 2016).
Properties
IUPAC Name |
ethyl 3-naphthalen-1-ylpropanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O2/c1-2-17-15(16)11-10-13-8-5-7-12-6-3-4-9-14(12)13/h3-9H,2,10-11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YREBQYMNCJOFML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1=CC=CC2=CC=CC=C21 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60450128 | |
Record name | ethyl 3-(1-naphthyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60450128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36818-50-5 | |
Record name | ethyl 3-(1-naphthyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60450128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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